5-(4-Fluorophenyl)-1,2-dihydropyrazol-3-one

• IUPAC Name: 5-(4-fluorophenyl)-1,2-dihydropyrazol-3-one
• InChI: InChI=1S/C9H7FN2O/c10-7-3-1-6(2-4-7)8-5-9(13)12-11-8/h1-5H,(H2,11,12,13)
• InChI Key: JNAVDEVLXWZSMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=O)NN2)F
• Molecular Formula: C9H7FN2O
• Molecular Weight: 178.16 g/mol

Description

“5-(4-Fluorophenyl)-1,2-dihydropyrazol-3-one” is a fluorinated pyrazole. Pyrazoles and their derivatives play an important role in some biological activities in medicine. They are used for their antimicrobial, anti-tuberculosis, anti-inflammatory, antioxidant, anti-tumor, cytotoxicity activity, and analgesic functions.

Synthesis Analysis

This compound was synthesized via a two-step reaction. Firstly, the synthesis of pyrazoline was performed via a one-pot three-component reaction under microwave irradiation. Secondly, the synthesis of pyrazole was performed via oxidative aromatization of pyrazoline under conventional heating.

Molecular Structure Analysis

The structure of the synthesized compound was confirmed by spectroscopic analysis, including FT-IR, HR-MS, 1D and 2D NMR analysis. Further details about the molecular structure are not available in the search results.

Scientific Research Applications

Synthesis of Fluorinated Pyrazole Derivatives

The compound “5-(4-Fluorophenyl)-1,2-dihydropyrazol-3-one” can be used in the synthesis of new fluorinated pyrazole derivatives. .

Development of Flame Retardants

Similar fluorine-containing compounds have been used to improve flame retardancy in materials. .

Enhancement of Dielectric Properties

Compounds with fluorophenyl groups have been utilized to enhance the dielectric properties of materials, such as epoxy resins. .

Safety and Hazards

The safety data sheet for a similar compound, “5-Amino-4-(4-fluorophenyl)-1H-pyrazole”, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to use only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

The primary target of 5-(4-Fluorophenyl)-1,2-dihydropyrazol-3-one, also known as 3-(4-fluorophenyl)-1H-pyrazol-5-ol, is the Mitogen-activated protein kinase 14 . This kinase is a serine/threonine kinase that acts as an essential component of the MAP kinase signal transduction pathway .

Mode of Action

It’s known that the interaction results in changes in the kinase’s activity, which subsequently affects the map kinase signal transduction pathway .

Biochemical Pathways

The affected pathway is the MAP kinase signal transduction pathway . This pathway plays a crucial role in various cellular processes, including cell growth, differentiation, and response to external stress.

Pharmacokinetics

It’s worth noting that similar compounds have shown nonlinear oral pharmacokinetics in humans . . More research is needed to fully understand the ADME properties of this specific compound.

Result of Action

It’s known that the compound’s interaction with its target can affect various cellular processes, including cell growth, differentiation, and response to external stress .

Action Environment

Environmental factors can influence the compound’s action, efficacy, and stability. For instance, the presence of other drugs, the individual’s health status, and genetic factors can all impact how the compound behaves in the body. Additionally, the compound may be a substrate for P-glycoprotein (P-gp), a protein that can affect drug absorption and disposition .